Cas no 95068-01-2 (1-Bromo-3-(ethoxymethyl)benzene)

• Product Name: 1-Bromo-3-(ethoxymethyl)benzene
• CAS No: 95068-01-2
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 799144
• PubChem ID: 22107055
• Update Time: 2025-06-09

1-Bromo-3-(ethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-3-(ethoxymethyl)-
• 1-Bromo-3-(ethoxymethyl)benzene
• 1-BROMO-3-ISOPROPOXY BENZENE
• F17773
• SCHEMBL8132483
• AKOS010793570
• AM87487
• CS-0335923
• 95068-01-2

• Inchi： 1S/C9H11BrO/c1-2-11-7-8-4-3-5-9(10)6-8/h3-6H,2,7H2,1H3
• InChI Key： UTPJZYYIEFTZLZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COCC

Computed Properties

• Exact Mass: 213.999
• Monoisotopic Mass: 213.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Bromo-3-(ethoxymethyl)benzene

1-Bromo-3-(ethoxymethyl)benzene (CAS No. 95068-01-2): An Overview of Its Synthesis, Applications, and Recent Research Developments

1-Bromo-3-(ethoxymethyl)benzene (CAS No. 95068-01-2) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as 3-(ethoxymethyl)phenyl bromide, is characterized by its unique structural features, which include a bromine atom and an ethoxymethyl group attached to a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The synthesis of 1-Bromo-3-(ethoxymethyl)benzene can be achieved through several methods, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the bromination of 3-(ethoxymethyl)benzene using elemental bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions and can be optimized to achieve high yields and selectivity. Another method involves the substitution of a suitable precursor, such as 3-(ethoxymethyl)phenol, with bromine in the presence of an acid catalyst.

In the context of pharmaceutical research, 1-Bromo-3-(ethoxymethyl)benzene serves as an important intermediate in the synthesis of various bioactive compounds. Its reactivity and functional group diversity make it a valuable building block for the development of new drugs and therapeutic agents. Recent studies have explored the use of this compound in the synthesis of small molecules that target specific biological pathways, such as those involved in cancer and neurodegenerative diseases. For example, researchers at the University of California have reported the successful synthesis of a novel series of anticancer agents using 1-Bromo-3-(ethoxymethyl)benzene as a key intermediate.

Beyond its applications in pharmaceuticals, 1-Bromo-3-(ethoxymethyl)benzene has also found use in materials science. Its unique electronic properties make it suitable for the preparation of functional materials, such as polymers and coatings. In particular, the compound can be incorporated into polymer chains to enhance their thermal stability and mechanical strength. A recent study published in the Journal of Polymer Science demonstrated that polymers containing 1-Bromo-3-(ethoxymethyl)benzene units exhibited improved thermal resistance and chemical resistance compared to conventional polymers.

The environmental impact of 1-Bromo-3-(ethoxymethyl)benzene is another area of active research. While the compound itself is not classified as hazardous, its production and use must be carefully managed to minimize environmental exposure. Studies have shown that proper waste management and disposal practices can significantly reduce the potential risks associated with this compound. Additionally, efforts are underway to develop more sustainable synthetic routes for 1-Bromo-3-(ethoxymethyl)benzene, focusing on reducing waste generation and energy consumption.

In conclusion, 1-Bromo-3-(ethoxymethyl)benzene (CAS No. 95068-01-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties and reactivity make it an essential tool for researchers and scientists working in these fields. As ongoing research continues to uncover new uses and improvements in its synthesis, 1-Bromo-3-(ethoxymethyl)benzene is likely to remain a valuable compound for many years to come.